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Compound of Interest

Compound Name: lloprost

Cat. No.: B1671730

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount, especially when handling potent compounds like lloprost. This
guide provides essential, immediate safety and logistical information, including detailed
operational and disposal plans, to foster a culture of safety and build trust in your laboratory
practices.

lloprost is a synthetic analogue of prostacyclin 12 used to treat pulmonary arterial
hypertension.[1] While therapeutically beneficial, it presents several hazards in a laboratory
setting, including high flammability, acute toxicity if swallowed, inhaled, or in contact with skin,
and it is suspected of damaging fertility or the unborn child.[2] It can also cause serious eye
irritation.[2] Adherence to strict safety protocols is therefore non-negotiable.

Personal Protective Equipment (PPE) for Handling
lloprost

The following table summarizes the required personal protective equipment for various
activities involving lloprost. This is a general guideline, and specific institutional safety plans
and risk assessments should always be consulted.[3]
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Activity Required Personal Protective Equipment

Chemotherapy gloves.[4] If packaging is
Receivi . " damaged or not enclosed in plastic, an
eceiving and Unpackin
J P J elastomeric half-mask with a multi-gas cartridge

and P100 filter is recommended.[4]

Two pairs of chemotherapy gloves, a disposable
gown made of low-permeability fabric, eye and
face protection (safety goggles and face shield),

Compounding and Preparation and respiratory protection.[5][6] Work should be
conducted in a well-ventilated area or a
containment primary engineering control (C-
PEC) like a biological safety cabinet.[2][5]

o o Two pairs of chemotherapy gloves, a disposable
Administration (in a research context) )
gown, and eye and face protection.[3][6]

Two pairs of chemotherapy gloves, a disposable
gown, eye and face protection, and respiratory

Spill Cleanu
P P protection. A spill kit should be readily available.

[4]

_ Chemotherapy gloves and any other PPE as
Disposal of Waste ) o
required by the specific disposal procedure.[5]

Standard Operating Procedure for Handling lloprost

This section outlines a step-by-step guide for the safe handling of lloprost in a laboratory
setting.

Preparation and Engineering Controls

o Designated Area: All work with lloprost should be conducted in a designated area with
restricted access.[6]

e Ventilation: Ensure good ventilation or use a certified chemical fume hood or biological safety
cabinet.[2][5]
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» Emergency Equipment: An eyewash station and safety shower must be readily accessible.[5]
[7] A spill kit specifically for hazardous drugs should also be available.[4]

» Prohibition of Certain Activities: Eating, drinking, smoking, and applying cosmetics are strictly
prohibited in the handling area.[5][6]

Donning of Personal Protective Equipment (PPE)

Before handling lloprost, personnel must correctly don the appropriate PPE as detailed in the
table above. This includes:

Hand Hygiene: Wash hands thoroughly with soap and water.[6]

Gown: Wear a disposable, low-permeability gown with long sleeves and tight-fitting cuffs.[6]

Gloves: Don two pairs of powder-free chemotherapy gloves. The inner glove should be
tucked under the gown cuff, and the outer glove should go over the cuff.[6]

Eye and Face Protection: Wear safety goggles and a face shield.[8]

Respiratory Protection: If required by your risk assessment, use an appropriate respirator.

Handling and Preparation of lloprost Solution

e Avoid Aerosol Generation: Open and handle receptacles with care to prevent the formation
of aerosols.[2]

 Dilution: When preparing a diluted solution, do so carefully to avoid splashes. lloprost
concentrate should be diluted, for instance, with Sodium Chloride 0.9% to a final
concentration as required by the experimental protocol.[9] A fresh solution should be
prepared daily.[9]

» Avoid Contact: Avoid direct contact with the skin, eyes, and mucous membranes.[10] If
contact occurs, immediately wash the affected area with copious amounts of water.[10]

Spill Management

In the event of a spill:
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Evacuate: Alert others and evacuate the immediate area.

Contain: Use the spill kit to contain the spill.

Clean: Wearing appropriate PPE, clean the spill according to your institution's hazardous
drug spill cleanup procedure.

Dispose: Dispose of all contaminated materials as hazardous waste.

Doffing of Personal Protective Equipment (PPE)

After completing the work:

Outer Gloves: Remove the outer pair of gloves and dispose of them in a designated
hazardous waste container.

Gown and Other PPE: Remove the gown, face shield, and any other PPE.

Inner Gloves: Remove the inner pair of gloves.

Hand Hygiene: Wash hands thoroughly with soap and water.[6]

Disposal Plan for lloprost and Contaminated
Materials

Proper disposal of lloprost and all contaminated materials is crucial to prevent environmental
contamination and accidental exposure.

e Unused Medication: Unused lloprost should be disposed of as hazardous chemical waste in
accordance with local, state, and federal regulations.[5] Do not flush down the sink or toilet.
[11]

» Contaminated Materials: All items that have come into contact with lloprost, including vials,
syringes, tubing, gloves, gowns, and cleaning materials, must be disposed of in clearly
labeled hazardous waste containers.[5]

o Sharps: Needles and other sharps should be placed in a puncture-resistant sharps container
designated for hazardous waste.
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* Waste Segregation: Ensure that hazardous waste is segregated from other laboratory waste

streams.

Visual Workflow Guides

The following diagrams illustrate the key workflows for handling and disposing of lloprost

safely.
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Caption: Workflow for Safely Handling lloprost.
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Caption: Disposal Plan for lloprost and Contaminated Materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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